N-(2,4-dimethoxyphenyl)-4-methyl-5-nitro-6-(pyrrolidin-1-yl)pyrimidin-2-amine

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-methyl-5-nitro-6-pyrrolidin-1-ylpyrimidin-2-amine
• InChI: InChI=1S/C17H21N5O4/c1-11-15(22(23)24)16(21-8-4-5-9-21)20-17(18-11)19-13-7-6-12(25-2)10-14(13)26-3/h6-7,10H,4-5,8-9H2,1-3H3,(H,18,19,20)
• InChI Key: NDEQSMGDAPOZEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)NC2=C(C=C(C=C2)OC)OC)N3CCCC3)[N+](=O)[O-]
• Molecular Formula: C17H21N5O4
• Molecular Weight: 359.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-methyl-5-nitro-6-(pyrrolidin-1-yl)pyrimidin-2-amine, also known as DMPPA, is a chemical compound that belongs to the family of pyrimidine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, such as medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has been conducted on the synthesis and pharmacological activity of compounds with structures similar to N-(2,4-dimethoxyphenyl)-4-methyl-5-nitro-6-(pyrrolidin-1-yl)pyrimidin-2-amine, focusing on their potential as antidepressant and nootropic agents. The synthesis involves novel methods and evaluates the compounds' effects in a dose-dependent manner, highlighting the significance of the 2-azetidinone skeleton as a potential CNS active agent for therapeutic use (Asha B. Thomas et al., 2016).

Chemical Structure and Bioactivity

Another study emphasizes the synthesis, characterization, and bioactivity of pyrazole derivatives, identifying antitumor, antifungal, and antibacterial pharmacophore sites. This research provides insight into the structure-activity relationships of compounds, offering a basis for further exploration of similar compounds in drug design against various diseases (A. Titi et al., 2020).

Novel Polyimides and Material Science Applications

The synthesis and characterization of novel polyimides derived from specific aromatic dianhydride monomers and diamines, including compounds with pyridine moieties, offer insights into material science applications. These compounds exhibit good solubility, thermal stability, and mechanical properties, highlighting their potential in high-performance materials (Xiaolong Wang et al., 2006).

Catalyzed Synthesis and Potential Drug Design

Research on the DMAP-catalyzed synthesis of tricyclic pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines from specific precursors demonstrates the potential of such compounds in drug design, particularly for CNS-active agents. The study showcases novel synthetic pathways and provides a foundation for developing potent therapeutic agents (M. Khashi et al., 2015).